N-Butyrylglycine
N-Butyrylglycine
N-Butyrylglycine, also known as 2-butanamidoacetate or N-butanoylglycine, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. N-Butyrylglycine is soluble (in water) and a weakly acidic compound (based on its pKa). N-Butyrylglycine has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, N-butyrylglycine is primarily located in the cytoplasm. N-Butyrylglycine can be biosynthesized from butyric acid. N-Butyrylglycine has been linked to the inborn metabolic disorders including ethylmalonic encephalopathy.
Butyrylglycine is a N-acylglycine obtained by formal condensation of the carboxy group of butyric acid with the amino group of glycine. It has a role as a human urinary metabolite. It derives from a butyric acid. It is a conjugate acid of a butyrylglycinate.
Butyrylglycine is a N-acylglycine obtained by formal condensation of the carboxy group of butyric acid with the amino group of glycine. It has a role as a human urinary metabolite. It derives from a butyric acid. It is a conjugate acid of a butyrylglycinate.
Brand Name:
Vulcanchem
CAS No.:
20208-73-5
VCID:
VC21133292
InChI:
InChI=1S/C6H11NO3/c1-2-3-5(8)7-4-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)
SMILES:
CCCC(=O)NCC(=O)O
Molecular Formula:
C6H11NO3
Molecular Weight:
145.16 g/mol
N-Butyrylglycine
CAS No.: 20208-73-5
Cat. No.: VC21133292
Molecular Formula: C6H11NO3
Molecular Weight: 145.16 g/mol
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Specification
| Description | N-Butyrylglycine, also known as 2-butanamidoacetate or N-butanoylglycine, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. N-Butyrylglycine is soluble (in water) and a weakly acidic compound (based on its pKa). N-Butyrylglycine has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, N-butyrylglycine is primarily located in the cytoplasm. N-Butyrylglycine can be biosynthesized from butyric acid. N-Butyrylglycine has been linked to the inborn metabolic disorders including ethylmalonic encephalopathy. Butyrylglycine is a N-acylglycine obtained by formal condensation of the carboxy group of butyric acid with the amino group of glycine. It has a role as a human urinary metabolite. It derives from a butyric acid. It is a conjugate acid of a butyrylglycinate. |
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| CAS No. | 20208-73-5 |
| Molecular Formula | C6H11NO3 |
| Molecular Weight | 145.16 g/mol |
| IUPAC Name | 2-(butanoylamino)acetic acid |
| Standard InChI | InChI=1S/C6H11NO3/c1-2-3-5(8)7-4-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10) |
| Standard InChI Key | WPSSBBPLVMTKRN-UHFFFAOYSA-N |
| SMILES | CCCC(=O)NCC(=O)O |
| Canonical SMILES | CCCC(=O)NCC(=O)O |
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